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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353

An In-depth Technical Guide to 3-Methoxy-2-methylaniline

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthetic protocols, and applications of 3-Methoxy-2-methylaniline, tailored for
researchers, scientists, and professionals in drug development.

Core Properties of 3-Methoxy-2-methylaniline

3-Methoxy-2-methylaniline is an aniline derivative recognized for its role as a key
intermediate in the synthesis of various heterocyclic compounds with potential biological
activities.[1][2] Its chemical structure, consisting of a benzene ring substituted with methoxy,
methyl, and amino groups, makes it a versatile building block in medicinal chemistry.

Quantitative Physicochemical Data

The fundamental molecular and physical properties of 3-Methoxy-2-methylaniline are
summarized in the table below for easy reference and comparison.
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Property Value Source

PubChem[3], Sigma-Aldrich[4],

Molecular Formula CsH11NO
LGC Standards|[5]
) PubChem([3], Sigma-Aldrich[4],
Molecular Weight 137.18 g/mol )
Santa Cruz Biotechnology[1]
Sigma-Aldrich[4], Santa Cruz
CAS Number 19500-02-8 )
Biotechnology[1]
Appearance Solid Sigma-Aldrich[4]
Melting Point 27-28 °C Sigma-Aldrich[4]
) > 110 °C (> 230 °F) - closed ) )
Flash Point Sigma-Aldrich[4]
cup
OPXLVWLFDKRYRB- ) ]
INChl Key PubChem[3], Sigma-Aldrich[4]

UHFFFAOYSA-N

SMILES String COclccec(N)clC Sigma-Aldrich[4]

Experimental Protocols

The following section details a common experimental procedure for the synthesis of 3-
Methoxy-2-methylaniline.

Synthesis of 3-Methoxy-2-methylaniline from 2-Methyl-3-
nitroanisole

This protocol describes the reduction of a nitro group to an amine, a fundamental
transformation in the synthesis of aniline derivatives.

Materials:
e 2-Methyl-3-nitroanisole

» 5% Palladium on carbon (wet)
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Ethanol

Hydrogen gas supply

Diatomaceous earth (e.g., Celite®)

Standard laboratory glassware for reactions under a hydrogen atmosphere

Filtration apparatus

Rotary evaporator

Procedure:

A solution of 30.7 g (184 mmol) of 2-methyl-3-nitroanisole is prepared in 300 mL of ethanol.

[2]

To this solution, 9.98 g of a suspension of 5% palladium on carbon (wet) in 100 mL of
ethanol is added.[2]

The reaction mixture is stirred at room temperature under a hydrogen atmosphere for a
period of 3 hours.[2]

Reaction completion can be monitored by techniques such as Thin Layer Chromatography
(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, the reaction mixture is filtered through a pad of diatomaceous earth to
remove the palladium catalyst.[2]

The filtrate is then concentrated under reduced pressure using a rotary evaporator.[2]

This procedure yields 25.5 g of 3-methoxy-2-methylaniline, typically as a light purple oil,
corresponding to a quantitative yield.[2]

Applications in Synthetic Chemistry

3-Methoxy-2-methylaniline serves as a critical starting material for the synthesis of bioactive

heterocyclic compounds. Its application has been noted in the preparation of indoles,
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indazoles, and quinoline-based antiviral agents.[1][2]

Logical Workflow: Synthesis of Bioactive Heterocycles

The following diagram illustrates a generalized workflow where 3-Methoxy-2-methylaniline is
utilized as a precursor in a multi-step synthesis to produce target molecules with potential

therapeutic applications.
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Click to download full resolution via product page

Caption: Synthetic pathway from 3-Methoxy-2-methylaniline to bioactive compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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